N'-(2,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-1-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-25-15-9-7-14(18(11-15)26-2)12-21-22-20(24)17-10-8-13-5-3-4-6-16(13)19(17)23/h3-12,23H,1-2H3,(H,22,24)/b21-12+
• InChI Key: MFDBPTKYYJPWJA-CIAFOILYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N'-(2,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide, commonly referred to as DMHN, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMHN belongs to the family of hydrazones and has been extensively studied for its anti-cancer properties.

Mechanism of Action

The mechanism of action of DMHN is not fully understood. However, it has been proposed that DMHN induces apoptosis in cancer cells by activating the caspase pathway. DMHN has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
DMHN has been shown to exhibit anti-inflammatory properties. In animal studies, DMHN has been shown to reduce inflammation in the lungs and liver. DMHN has also been shown to exhibit antioxidant properties and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

DMHN has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits cytotoxicity against various cancer cell lines. However, DMHN has some limitations. Its mechanism of action is not fully understood, and its in vivo efficacy has not been extensively studied.

Future Directions

There are several future directions for the study of DMHN. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its in vivo efficacy in animal models. Additionally, DMHN could be modified to improve its potency and selectivity for cancer cells. Overall, DMHN has significant potential as a therapeutic agent for cancer and other diseases, and further research is warranted.

Synthesis Methods

DMHN can be synthesized by the reaction of 2-hydroxy-1-naphthaldehyde and 2,4-dimethoxybenzaldehyde with hydrazine hydrate in ethanol. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

DMHN has been studied for its potential anti-cancer properties. In vitro studies have shown that DMHN exhibits cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. DMHN has also been shown to induce apoptosis and inhibit cell migration and invasion in cancer cells.